1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine

• IUPAC Name: (2,4-dichlorophenyl)-[4-(4-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H15Cl2N3O3/c18-12-1-6-15(16(19)11-12)17(23)21-9-7-20(8-10-21)13-2-4-14(5-3-13)22(24)25/h1-6,11H,7-10H2
• InChI Key: JLHHHOIVJHSUES-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H15Cl2N3O3
• Molecular Weight: 380.2 g/mol

Description

1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine, also known as DCNP, is a chemical compound that has been widely used in scientific research. DCNP is a piperazine derivative that has been used as a tool compound to study the mechanism of action of various enzymes and receptors.

Mechanism of Action

1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine acts as an inhibitor of various enzymes and receptors by binding to their active sites. 1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine has been shown to inhibit the activity of protein kinases and phosphatases by binding to their ATP-binding sites and disrupting their catalytic activity. 1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine has also been shown to bind to the active sites of G protein-coupled receptors and ion channels, thereby modulating their activity.
Biochemical and Physiological Effects:
1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine has been shown to have a wide range of biochemical and physiological effects. 1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine has been shown to inhibit the growth of various cancer cell lines by inducing cell cycle arrest and apoptosis. 1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine has also been shown to modulate the activity of various neurotransmitter receptors, including the dopamine and serotonin receptors. 1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine has been shown to have anti-inflammatory effects by inhibiting the activity of various pro-inflammatory enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine in lab experiments include its relatively simple synthesis, its ability to inhibit the activity of various enzymes and receptors, and its wide range of biochemical and physiological effects. The limitations of using 1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine in lab experiments include its potential toxicity and its limited selectivity for specific enzymes and receptors.

Future Directions

There are many future directions for the use of 1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine in scientific research. One potential direction is the development of more selective 1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine analogs that can target specific enzymes and receptors. Another potential direction is the use of 1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine in drug discovery, particularly in the development of new cancer therapies. Additionally, 1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine could be used in the study of various signaling pathways and their role in disease development and progression.

Synthesis Methods

1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine can be synthesized by reacting 2,4-dichlorobenzoyl chloride with 4-nitroaniline in the presence of a base such as triethylamine. The resulting intermediate is then reacted with piperazine to form 1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine. The synthesis of 1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine is relatively straightforward and can be accomplished using standard laboratory techniques.

Scientific Research Applications

1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine has been used in a wide range of scientific research applications, including the study of enzyme kinetics, receptor binding, and signal transduction pathways. 1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine has been used as a tool compound to study the mechanism of action of various enzymes, including protein kinases and phosphatases. 1-(2,4-dichlorobenzoyl)-4-(4-nitrophenyl)piperazine has also been used to study the binding of ligands to G protein-coupled receptors and ion channels.